Cas no 933697-35-9 (1H-Benzimidazole-7-ethanamine)

• Product Name: 1H-Benzimidazole-7-ethanamine
• CAS No: 933697-35-9
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 853363
• PubChem ID: 13180245
• Update Time: 2025-04-19

1H-Benzimidazole-7-ethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-ethanamine
• 2-(1H-benzimidazol-4-yl)ethanamine
• 933697-35-9
• 2-(1H-Benzo[d]imidazol-4-yl)ethanamine
• 2-(1H-Benzimidazol-4-yl)ethan-1-amine
• SCHEMBL3068246
• DTXSID80525100

• Inchi： 1S/C9H11N3/c10-5-4-7-2-1-3-8-9(7)12-6-11-8/h1-3,6H,4-5,10H2,(H,11,12)
• InChI Key： PEDJZXHXBFJWRK-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=CC=C2CCN

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.7Ų